Cas no 1023594-50-4 (Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1023594-50-4
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 2157027
• PubChem ID: 82184571
• Update Time: 2025-05-20

Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(4-amino-3-pyridinyl)-, 1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid,4-(4-aMino-3-pyridinyl)-,1,1-diMethylethyl ester
• Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate
• 1,1-Dimethylethyl 4-(4-amino-3-pyridinyl)-1-piperazinecarboxylate
• F88770
• 1,1-Dimethylethyl4-(4-amino-3-pyridinyl)-1-piperazinecarboxylate
• DB-433407
• EN300-1673576
• DTXSID801167469
• 1023594-50-4

• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-10-16-5-4-11(12)15/h4-5,10H,6-9H2,1-3H3,(H2,15,16)
• InChI Key： RVCAZUBHOCWAGY-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=NC=CC=2N)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate

Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate (CAS No. 1023594-50-4): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate (CAS No. 1023594-50-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as TBAPAC, is a derivative of piperazine and pyridine, two important scaffolds in the design of bioactive molecules. The unique structural features of TBAPAC make it an attractive candidate for various pharmacological studies, particularly in the areas of neurology and oncology.

The chemical structure of Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate consists of a tert-butyl group attached to a piperazine ring, which is further linked to a pyridine ring with an amino group at the 4-position. This arrangement provides the compound with a combination of lipophilic and hydrophilic properties, which are crucial for its biological activity and pharmacokinetic behavior.

Recent research has highlighted the potential of TBAPAC as a modulator of various biological targets. One notable area of interest is its interaction with ion channels, particularly potassium channels. Studies have shown that TBAPAC can selectively modulate specific subtypes of potassium channels, which are involved in regulating neuronal excitability and cardiac function. This property makes it a promising candidate for the development of novel therapies for neurological disorders such as epilepsy and neuropathic pain.

In addition to its neuropharmacological effects, Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that TBAPAC can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity is thought to involve the modulation of signaling pathways that are critical for cell proliferation and survival.

The pharmacokinetic profile of TBAPAC has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that TBAPAC exhibits good solubility and permeability, which are essential for efficient absorption and distribution in the body. Furthermore, its metabolic stability and low toxicity profile make it a suitable candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing TBAPAC into later stages of clinical development.

The future prospects for TBAPAC are bright, given its diverse biological activities and favorable pharmacological properties. Ongoing research aims to optimize its structure through chemical modifications to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve the bioavailability and therapeutic index of TBAPAC.

In conclusion, Tert-butyl 4-(4-aminopyridin-3-yl)piperazine-1-carboxylate (CAS No. 1023594-50-4) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, TBAPAC may play a crucial role in addressing unmet medical needs in various disease areas.